Cas no 885951-71-3 (Boc-4-Amino-1,2,3,4-Tetrahydroquinoline)

• Product Name: Boc-4-Amino-1,2,3,4-Tetrahydroquinoline
• CAS No: 885951-71-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD02181063
• CID: 993226
• PubChem ID: 4078484
• Update Time: 2025-06-20

Boc-4-Amino-1,2,3,4-Tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• (1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid tert-butyl ester
• BOC‐4‐AMINO‐1,2,3,4‐TETRAHYDROQUINOLINE
• 885951-71-3
• MFCD02181063
• Boc-4-amino-1,2,3,4-tetrahydroquinoline
• EN300-822182
• A929256
• E73951
• CS-0133111
• FT-0708637
• BS-49680
• AKOS016006506
• SB39586
• Z1505708625
• tert-Butyl 1,2,3,4-tetrahydroquinolin-4-ylcarbamate
• JNDJUQHDAWUNKN-UHFFFAOYSA-N
• DTXSID70399094
• SCHEMBL1932403
• (1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid tert-butyl ester;BOC-4-AMINO-1,2,3,4-TETRAHYDROQUINOLINE;tert-Butyl (1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• Tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• tert-Butyl(1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• DB-078010
• Boc-4-Amino-1,2,3,4-Tetrahydroquinoline

• MDL： MFCD02181063
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-8-9-15-11-7-5-4-6-10(11)12/h4-7,12,15H,8-9H2,1-3H3,(H,16,17)
• InChI Key： JNDJUQHDAWUNKN-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=CC=2NCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on Boc-4-Amino-1,2,3,4-Tetrahydroquinoline

Boc-4-Amino-1,2,3,4-Tetrahydroquinoline (CAS No. 885951-71-3): An Overview of Its Properties and Applications

Boc-4-Amino-1,2,3,4-Tetrahydroquinoline (CAS No. 885951-71-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tetrahydroquinoline core and a tert-butyloxycarbonyl (Boc) protecting group on the amino functionality. The Boc group is widely used in organic synthesis to protect primary and secondary amines from unwanted reactions, making Boc-4-Amino-1,2,3,4-Tetrahydroquinoline an essential intermediate in the synthesis of various bioactive molecules.

The chemical structure of Boc-4-Amino-1,2,3,4-Tetrahydroquinoline can be represented as follows: C₁₆H₂₃NO₂. The molecular weight of this compound is 265.36 g/mol. The tetrahydroquinoline scaffold is known for its biological activity and has been extensively studied for its potential therapeutic applications. The presence of the Boc protecting group allows for controlled deprotection under mild conditions, facilitating the synthesis of complex molecules with high purity and yield.

In recent years, Boc-4-Amino-1,2,3,4-Tetrahydroquinoline has been explored for its potential in the development of novel drugs targeting various diseases. One notable area of research is its use as a building block in the synthesis of inhibitors for protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By incorporating Boc-4-Amino-1,2,3,4-Tetrahydroquinoline into the design of kinase inhibitors, researchers aim to develop more selective and potent therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the use of Boc-4-Amino-1,2,3,4-Tetrahydroquinoline in the synthesis of a series of pyrrolo[2,3-d]pyrimidine-based inhibitors targeting cyclin-dependent kinases (CDKs). CDKs are critical regulators of cell cycle progression and are overexpressed in many types of cancer. The synthesized inhibitors exhibited high potency and selectivity against CDKs, demonstrating the potential of Boc-4-Amino-1,2,3,4-Tetrahydroquinoline as a valuable intermediate in drug discovery.

Another area where Boc-4-Amino-1,2,3,4-Tetrahydroquinoline has shown promise is in the development of neuroprotective agents. Research conducted at the University of California demonstrated that derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The tetrahydroquinoline scaffold was found to have antioxidant properties and could potentially mitigate oxidative stress and neuroinflammation.

The synthetic versatility of Boc-4-Amino-1,2,3,4-Tetrahydroquinoline also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By using Boc-4-Amino-1,2,3,4-Tetrahydroquinoline as a starting material, researchers can efficiently generate diverse chemical libraries for high-throughput screening.

In addition to its applications in drug discovery and development, Boc-4-Amino-1,2,3,4-Tetrahydroquinoline has also been studied for its potential use in materials science. The tetrahydroquinoline core can be functionalized to create polymers with unique properties such as enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics and biocompatible coatings.

The safety profile of Boc-4-Amino-1,2,3,4-Tetrahydroquinoline is another important consideration for its use in various applications. Extensive toxicity studies have shown that this compound is generally well-tolerated at appropriate concentrations. However, like any chemical compound used in research or industrial settings, proper handling and storage protocols should be followed to ensure safety.

In conclusion,Boc-4-Amino-1，2，3，4-Tetrahydroquinoline (CAS No. 885951-71-3) is a valuable intermediate with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an essential tool for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new avenues for its use in drug discovery and materials science.